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Compound of Interest

Compound Name: ML-109

Cat. No.: B3088775

Essential Safety and Handling Guide for ML-109

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
ML-109, a selective small-molecule thyroid stimulating hormone receptor (TSHR) agonist.
Adherence to these procedures is vital for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

While ML-109 is not classified as a hazardous substance or mixture, standard laboratory best
practices for handling chemical compounds should be strictly followed. The recommended
Personal Protective Equipment (PPE) is detailed below.
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PPE Component

Specification

Purpose

Hand Protection

Nitrile or latex gloves

To prevent skin contact.
Gloves should be inspected
before use and changed
regularly, or immediately if

contaminated.

Eye Protection

Safety glasses with side

shields or safety goggles

To protect eyes from dust

particles or splashes.

Respiratory Protection

Not generally required for
small quantities in a well-
ventilated area. A NIOSH-
approved dust mask or
respirator is recommended if
handling large quantities or if

dust generation is likely.

To prevent inhalation of the

compound.

Protective Clothing

Standard laboratory coat

To protect skin and personal

clothing from contamination.

Safe Handling and Disposal Workflow

The following diagram outlines the procedural steps for the safe handling of ML-109, from initial
preparation to final disposal.
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Caption: Safe handling workflow for ML-109.
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Experimental Protocols

Donning Personal Protective Equipment (PPE):

e Lab Coat: Put on a clean, buttoned laboratory coat.

o Eye Protection: Put on safety glasses with side shields or goggles.

e Gloves: Put on nitrile or latex gloves, ensuring they cover the cuffs of the lab coat.

Doffing Personal Protective Equipment (PPE):

Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Dispose of
them in the appropriate waste container.

Lab Coat: Remove the lab coat, folding the contaminated exterior inward. Hang it in a
designated area or dispose of it if it is single-use.

Eye Protection: Remove eye protection.

Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal Plan

Solid Waste:

e Unused or waste ML-109 powder should be collected in a clearly labeled, sealed container.

» Contaminated materials such as pipette tips, tubes, and gloves should be collected in a
designated hazardous waste container.

Liquid Waste:

¢ Solutions of ML-109 should be collected in a labeled, sealed waste container compatible
with the solvent used.

General Guidance:

o All waste must be disposed of in accordance with local, state, and federal regulations.
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e Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures. Do not pour chemical waste down the drain.

 To cite this document: BenchChem. [Personal protective equipment for handling ML-109].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3088775#personal-protective-equipment-for-
handling-ml-109]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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